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Compound of Interest

Compound Name: Meralein sodium

Cat. No.: B1676291

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available spectroscopic and
analytical data for Meralein sodium, a historically significant organomercurial antiseptic. While
this document aims to be in-depth, it is important to note that Meralein sodium is a compound
predominantly found in older scientific literature. As such, the availability of modern, detailed
spectroscopic and analytical data is limited. This guide collates the known information and
provides context regarding its likely mechanism of action based on the broader class of
organomercurial compounds.

Chemical and Physical Properties

Meralein sodium is an organomercurial compound containing mercury, iodine, and a
sulfonated xanthene structure. The presence of mercury is central to its antimicrobial activity.
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Property Value Source
Chemical Formula C19HoHgl2NaO7S [1112]
Molecular Weight 858.72 g/mol [1][2]
CAS Number 4386-35-0

Green scales that turn dark red
Appearance L

upon pulverization.

- Soluble in water, forming a

Solubility

slightly fluorescent solution.

Spectroscopic and Analytical Data

Exhaustive searches of modern scientific databases did not yield specific, quantitative
spectroscopic or analytical data for Meralein sodium. The compound's primary period of use
predates the widespread application of techniques such as Nuclear Magnetic Resonance
(NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and detailed Mass
Spectrometry (MS).

It is likely that characterization in the early 20th century relied on classical methods such as
elemental analysis and melting point determination. Should researchers encounter this
compound, a full suite of modern analytical techniques would be required for complete
characterization.

Mechanism of Action as an Antiseptic

The antiseptic properties of Meralein sodium are attributed to its organomercurial nature.
Organomercurials exert their antimicrobial effects primarily through the disruption of bacterial
cell membranes and the inactivation of essential enzymes.

The mercury atom in Meralein sodium has a high affinity for sulfhydryl (-SH) groups found in
proteins, including enzymes crucial for bacterial respiration and metabolism. By binding to
these sulfthydryl groups, Meralein sodium can denature proteins and disrupt cellular function,
leading to bacterial cell death.
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The general mechanism of action for organomercurial antiseptics can be visualized as a multi-
step process targeting the bacterial cell.
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Figure 1: Generalized workflow of organomercurial antiseptic activity.

Experimental Protocols

Due to the lack of published modern research on Meralein sodium, detailed experimental
protocols for its analysis are not available. However, based on its chemical structure, standard
analytical methods could be adapted for its characterization.
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e UV-Vis Spectroscopy: A solution of Meralein sodium in a suitable solvent (e.g., water) could
be analyzed to determine its maximum absorbance wavelength (Amax). This would be useful
for quantitative analysis.

* NMR Spectroscopy: *H and 3C NMR spectroscopy would be essential for confirming the
organic scaffold of the molecule. Due to the presence of a heavy mercury atom and
guadrupolar iodine atoms, obtaining high-resolution spectra might be challenging.

o Mass Spectrometry: Techniques such as Electrospray lonization (ESI) or Inductively Coupled
Plasma Mass Spectrometry (ICP-MS) could be used to determine the exact mass and
isotopic distribution, confirming the elemental composition.

o HPLC: Areverse-phase HPLC method could be developed for purity assessment and
quantification. The method would likely involve a C18 column and a mobile phase consisting
of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

Historical Context and Modern Perspective

Meralein sodium was historically used as a topical antiseptic. The use of mercury-containing
compounds in medicine has significantly declined due to concerns about their toxicity and
environmental impact. Mercury can be absorbed through the skin and can accumulate in the
body, leading to a range of adverse health effects.

For contemporary drug development professionals, Meralein sodium serves as a historical
example of antimicrobial drug design. The principles of targeting essential bacterial
components remain relevant, although modern research focuses on developing agents with
higher specificity and lower host toxicity.

Conclusion

Meralein sodium is an organomercurial antiseptic with a long history but limited modern
analytical data. Its mechanism of action is understood to be based on the disruption of bacterial
cellular machinery through the interaction of mercury with proteins. While it represents an
important part of the history of antimicrobial agents, its use has been superseded by safer and
more effective alternatives. Any future research involving this compound would necessitate a
thorough re-characterization using modern spectroscopic and analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

